Cas no 2171809-25-7 (2-{1-benzyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid)

• Product Name: 2-{1-benzyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid
• CAS No: 2171809-25-7
• MF: C₃₄H₃₉N₃O₅
• MW: 569.690569162369
• CID: 6378668
• PubChem ID: 165516111
• Update Time: 2025-08-03

2-{1-benzyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-benzyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid
• 2171809-25-7
• EN300-1500009
• 2-{1-benzyl-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]piperidin-4-yl}acetic acid

• Inchi： 1S/C34H39N3O5/c1-2-25(35-33(41)42-23-30-28-14-8-6-12-26(28)27-13-7-9-15-29(27)30)20-31(38)36-34(21-32(39)40)16-18-37(19-17-34)22-24-10-4-3-5-11-24/h3-15,25,30H,2,16-23H2,1H3,(H,35,41)(H,36,38)(H,39,40)
• InChI Key： CURLWQIQRMGRDP-UHFFFAOYSA-N
• SMILES： OC(CC1(CCN(CC2C=CC=CC=2)CC1)NC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 569.28897135g/mol
• Monoisotopic Mass: 569.28897135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 108Ų

Additional information on 2-{1-benzyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid

Research Briefing on 2171809-25-7 and 2-{1-benzyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic Acid

The compound 2171809-25-7 and its derivative, 2-{1-benzyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a broader class of compounds being investigated for their potential therapeutic applications, particularly in the context of targeted drug delivery and enzyme inhibition. This briefing provides an overview of the latest research findings related to these compounds, highlighting their chemical properties, biological activities, and potential clinical applications.

Recent studies have focused on the synthesis and characterization of 2-{1-benzyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid, a derivative of 2171809-25-7. The compound features a piperidine core modified with a benzyl group and a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid moiety. This structural configuration is designed to enhance stability and bioavailability, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

In vitro studies have demonstrated that 2-{1-benzyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, the compound has shown significant inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations have explored the compound's mechanism of action at the molecular level. Molecular docking studies reveal that 2-{1-benzyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid binds selectively to the active site of COX-2, disrupting its catalytic activity. This selective binding is attributed to the compound's unique structural features, which allow it to interact with key amino acid residues in the enzyme's active site. Such specificity is crucial for minimizing off-target effects and reducing potential side effects in therapeutic applications.

In addition to its enzyme inhibitory properties, 2-{1-benzyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid has also been evaluated for its potential as a drug delivery vehicle. The Fmoc group, commonly used in peptide synthesis, provides a protective moiety that can be cleaved under specific conditions, enabling controlled release of the active compound. This feature is particularly advantageous for targeted drug delivery systems, where precise control over drug release is essential for maximizing therapeutic efficacy.

Despite these promising findings, challenges remain in the development of 2-{1-benzyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to overcome these limitations.

In conclusion, the compound 2171809-25-7 and its derivative, 2-{1-benzyl-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidin-4-yl}acetic acid, represent a promising avenue for drug discovery and development. Their unique structural features and potent biological activities make them valuable candidates for further investigation. Continued research efforts will be essential to fully elucidate their therapeutic potential and translate these findings into clinical applications.